Cas no 2229021-96-7 (2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol)

• Product Name: 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol
• CAS No: 2229021-96-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6401146
• PubChem ID: 165694136
• Update Time: 2025-06-09

2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol
• 2229021-96-7
• EN300-1795905

• Inchi： 1S/C11H15NO3/c1-15-9-4-2-3-8(10(9)14)11(12)5-7(13)6-11/h2-4,7,13-14H,5-6,12H2,1H3
• InChI Key： JDAKUYDGXFPNMN-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=C(C=2O)OC)(C1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol

Comprehensive Overview of 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol (CAS No. 2229021-96-7)

The compound 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol, identified by its CAS number 2229021-96-7, is a cyclobutane derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an amino group, a hydroxycyclobutyl moiety, and a methoxyphenol ring, makes it a promising candidate for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for novel small molecules like 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's structural features align with current trends in fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms. Its cyclobutyl scaffold is particularly noteworthy, as it offers enhanced metabolic stability compared to traditional linear chains, a topic frequently searched by medicinal chemists.

The methoxyphenol component of this compound has drawn attention due to its antioxidant properties, a hot topic in anti-aging research and neuroprotection studies. Users often search for "natural phenol derivatives" or "synthetic antioxidants," making this aspect highly relevant. Additionally, the presence of both amino and hydroxy groups allows for versatile chemical modifications, enabling researchers to optimize pharmacokinetic properties—a key concern in modern drug formulation queries.

From a synthetic chemistry perspective, CAS 2229021-96-7 represents a challenge due to the steric constraints of its cyclobutyl ring. This has sparked discussions in online forums about "strained ring synthesis" and "conformational analysis tools," reflecting user interest in advanced organic synthesis techniques. The compound's potential as a kinase inhibitor precursor also aligns with trending searches related to cancer therapeutics and signal transduction modulation.

Analytical characterization of 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried by quality control specialists. The compound's stability under various pH conditions—a common concern in pharmaceutical storage discussions—has been investigated, with results suggesting optimal preservation in slightly acidic environments.

In the context of green chemistry trends, researchers have explored eco-friendly synthesis routes for this compound, responding to growing searches for "sustainable synthetic methods." The hydroxycyclobutyl moiety's water solubility contributes to improved drug bioavailability, another hot topic in formulation science communities. These attributes make the compound particularly interesting for oral drug delivery applications.

Patent databases reveal increasing activity around 2229021-96-7, particularly in applications related to G-protein coupled receptor (GPCR) modulation—a trending subject in drug target identification. This aligns with frequent searches about "new GPCR ligands" and "allosteric modulator design." The compound's potential in central nervous system (CNS) drug development is also being explored, given its ability to cross the blood-brain barrier.

As the pharmaceutical industry shifts toward computational chemistry and virtual screening, molecular docking studies of 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol have gained attention. These studies often appear in searches related to "in silico drug discovery" and "molecular dynamics simulations." The compound's balanced lipophilicity (LogP ~2.1) makes it particularly suitable for lead optimization workflows.

Quality assurance protocols for CAS 2229021-96-7 emphasize the importance of chiral purity analysis, reflecting industry concerns about stereochemistry in drug development. This connects with frequent queries about "chiral separation techniques" and "enantiomeric excess measurement." The compound's stereocenter at the cyclobutyl ring position makes this aspect particularly crucial for its potential therapeutic applications.

In conclusion, 2-(1-amino-3-hydroxycyclobutyl)-6-methoxyphenol represents a fascinating case study in modern medicinal chemistry, intersecting with multiple trending research areas from computational drug design to sustainable synthesis. Its CAS number 2229021-96-7 is becoming increasingly recognized in scientific literature, and ongoing investigations continue to reveal new dimensions of its pharmacological potential.